![molecular formula C18H21N3S B395200 2-(3,4-Dimethylphenyl)-5-ethyl-5-phenyl-1,2,4-triazolidine-3-thione](/img/structure/B395200.png)
2-(3,4-Dimethylphenyl)-5-ethyl-5-phenyl-1,2,4-triazolidine-3-thione
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Overview
Description
2-(3,4-dimethylphenyl)-5-ethyl-5-phenyl-1,2,4-triazolidine-3-thione is a methylbenzene.
Scientific Research Applications
Oxidation and Conversion to Other Compounds
- Oxidation Studies : 3,3-Dimethyl-1-phenyl-1,2,4-triazolidine-5-thione is oxidized to form 2-phenylazo-2-propyl-isothiocyanate, which is then converted to O-alkyl-N-(2-phenylazo-2-propyl)-thiocarbamates and 3-substituted 1-(2-phenylazo-2-propyl)-thioureas. These compounds exhibit a mixture of isomers due to a rotational barrier in the thiocarbamide bond (Schanlt, 1974).
Synthesis Techniques
- Efficient Synthesis Methodology : A methodology for synthesizing 1,2,4-triazolidine-3-thione and 3-ethoxy-5-phenyl-4H-1,2,4 triazole using N,N-dimethylpyridine-4-amine (DMAP) has been developed, providing good to moderate yields (Mali & Telvekar, 2017).
Crystal Structures and Molecular Interactions
- Supramolecular Synthons : The crystal structures of various 1,2,4-triazole-3-thione compounds were analyzed, demonstrating the importance of the R2 2 (8) supramolecular synthon in their solid-state structures (Saeed et al., 2019).
Antioxidant and Urease Inhibition
- Antioxidant and Urease Inhibitory Activities : Some 1,2,4-triazole and 1,3,4-thiadiazole derivatives have shown significant antioxidant and urease inhibitory activities (Khan et al., 2010).
Crystallographic and Theoretical Studies
- Crystal Structures and DFT Studies : New 1,2,4-Triazole and Triazolidin derivatives have been synthesized and characterized, including X-ray crystallographic studies and density functional theory (DFT) calculations (Abosadiya et al., 2018).
Tautomeric Systems
- Isoxazolidine - Triazolidine Tautomeric System : The tautomeric systems involving isoxazolidine and 1,2,4-triazolidine structures have been studied, revealing no ring-ring tautomeric interconversion in solution (Ershov et al., 2003).
Anticancer Properties
- Cancer Cell Migration and Growth Inhibition : Derivatives of 1,2,4-triazole-3-thiol showed cytotoxicity against melanoma, breast, and pancreatic cancer cell lines, with some compounds identified as potential antimetastatic candidates (Šermukšnytė et al., 2022).
Solid-State Conformations
- Conformational Studies : The solid-state conformations of various 1,2,4-triazole-3-thione derivatives have been investigated, providing insights into molecular and crystal structures (Schwalbe et al., 1991).
Green Synthesis
- Bi2O3/ZrO2 as Catalyst : A series of novel 1,2,4-triazolidine-3-thione derivatives were synthesized using Bi2O3 loaded on ZrO2 as a heterogeneous catalyst, demonstrating an environmentally friendly approach (Kerru et al., 2019).
properties
Molecular Formula |
C18H21N3S |
---|---|
Molecular Weight |
311.4g/mol |
IUPAC Name |
2-(3,4-dimethylphenyl)-5-ethyl-5-phenyl-1,2,4-triazolidine-3-thione |
InChI |
InChI=1S/C18H21N3S/c1-4-18(15-8-6-5-7-9-15)19-17(22)21(20-18)16-11-10-13(2)14(3)12-16/h5-12,20H,4H2,1-3H3,(H,19,22) |
InChI Key |
VNHWKVLJCWGPDC-UHFFFAOYSA-N |
SMILES |
CCC1(NC(=S)N(N1)C2=CC(=C(C=C2)C)C)C3=CC=CC=C3 |
Canonical SMILES |
CCC1(NC(=S)N(N1)C2=CC(=C(C=C2)C)C)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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